2,4-O-Dimethylzearalenone
2,4-O-Dimethylzearalenone
Brand Name:
Vulcanchem
CAS No.:
10497-40-2
VCID:
VC0225940
InChI:
InChI=1S/C20H26O5/c1-14-8-7-11-16(21)10-6-4-5-9-15-12-17(23-2)13-18(24-3)19(15)20(22)25-14/h5,9,12-14H,4,6-8,10-11H2,1-3H3/b9-5+/t14-/m0/s1
SMILES:
CC1CCCC(=O)CCCC=CC2=C(C(=CC(=C2)OC)OC)C(=O)O1
Molecular Formula:
C10H15BrO
Molecular Weight:
346.4 g/mol
2,4-O-Dimethylzearalenone
CAS No.: 10497-40-2
Main Products
VCID: VC0225940
Molecular Formula: C10H15BrO
Molecular Weight: 346.4 g/mol
| CAS No. | 10497-40-2 |
|---|---|
| Product Name | 2,4-O-Dimethylzearalenone |
| Molecular Formula | C10H15BrO |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | (4S,12E)-16,18-dimethoxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraene-2,8-dione |
| Standard InChI | InChI=1S/C20H26O5/c1-14-8-7-11-16(21)10-6-4-5-9-15-12-17(23-2)13-18(24-3)19(15)20(22)25-14/h5,9,12-14H,4,6-8,10-11H2,1-3H3/b9-5+/t14-/m0/s1 |
| Standard InChIKey | MYILAUURZUNHGP-KVEVGEHQSA-N |
| Isomeric SMILES | C[C@H]1CCCC(=O)CCC/C=C/C2=C(C(=CC(=C2)OC)OC)C(=O)O1 |
| SMILES | CC1CCCC(=O)CCCC=CC2=C(C(=CC(=C2)OC)OC)C(=O)O1 |
| Canonical SMILES | CC1CCCC(=O)CCCC=CC2=C(C(=CC(=C2)OC)OC)C(=O)O1 |
| PubChem Compound | 7079201 |
| Last Modified | Dec 03 2021 |
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